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The Arachidonic Acid Metabolic Pathway
Arachidonic acid (AA) is a polyunsaturated fatty acid that is released from the cell membrane

by the action of phospholipase A2.[2][3][4][5] Once released, AA is metabolized by three main

enzymatic pathways:

Cyclooxygenase (COX) Pathway: This pathway leads to the production of prostaglandins

and thromboxanes, which are key mediators of inflammation and platelet aggregation.[2][6]

Lipoxygenase (LOX) Pathway: This pathway produces leukotrienes and lipoxins, which are

involved in inflammatory and immune responses.[2][8]

Cytochrome P450 (CYP) Pathway: This pathway generates epoxyeicosatrienoic acids

(EETs) and hydroxyeicosatetraenoic acids (HETEs), which have roles in regulating vascular

tone and inflammation.[2][3][7]

Below is a diagram illustrating the major branches of the arachidonic acid metabolic pathway.
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Caption: Overview of the main enzymatic pathways of arachidonic acid metabolism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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